5-bromo-N-(4-methoxybenzyl)-3-methylindazole

• Molecular Formula: C16H15BrN2O
• Molecular Weight: 331.21 g/mol
• IUPAC Name: 5-bromo-1-[(4-methoxyphenyl)methyl]-3-methylindazole
• InChI: InChI=1S/C16H15BrN2O/c1-11-15-9-13(17)5-8-16(15)19(18-11)10-12-3-6-14(20-2)7-4-12/h3-9H,10H2,1-2H3
• InChI Key: FGNLNSFAGDLCMT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C=C(C=C2)Br)CC3=CC=C(C=C3)OC

Description

5-bromo-N-(4-methoxybenzyl)-3-methylindazole is a useful research compound. Its molecular formula is C16H15BrN2O and its molecular weight is 331.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-bromo-3-methylindazole 104 (0.2 g, 0.948 mmol) in anhydrous THF (3 mL), cooled in ice bath, was added potassium t-butoxide (0.127 g, 1.13 mmol) and 4-methoxybenzyl chloride (0.14 mL, 1.04 mmol). The reaction mixture was allowed to warmed to room temperature and was stirred for 16 hours. Ethyl acetate (100 mL) was added and the organic layer was washed with saturated ammonium chloride solution, water and brine. The organic layer was dried over sodium sulfate. The organic solvent was evaporated under reduced pressure. The crude product was purified by flash column chromatography to yield the desired 5-bromo-N-(4-methoxybenzyl)-3-methylindazole 105 (0.29 g, 0.932 mmol) as a mixture of the 1H- and 2H-indazole regioisomers.